Cas no 1251239-85-6 (3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine)

• Product Name: 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine
• CAS No: 1251239-85-6
• MF: C₉H₁₅N₃S
• MW: 197.300500154495
• MDL: MFCD16076877
• CID: 5098688
• PubChem ID: 61684795
• Update Time: 2025-06-26

3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 3-[(1-methyl-1H-imidazol-2-yl)thio]-
• 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine

• MDL： MFCD16076877
• Inchi： 1S/C9H15N3S/c1-12-6-5-11-9(12)13-8-3-2-4-10-7-8/h5-6,8,10H,2-4,7H2,1H3
• InChI Key： SZBIISCEEYUXHO-UHFFFAOYSA-N
• SMILES： N1CCCC(SC2N(C)C=CN=2)C1

Additional information on 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine

Introduction to 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine (CAS No. 1251239-85-6)

3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine, also known by its CAS number 1251239-85-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an imidazole moiety linked through a sulfur atom. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine can be represented as follows: C₉H₁₄N₂S. The presence of the piperidine ring provides the compound with a flexible backbone, while the imidazole group imparts specific interactions with biological targets. The sulfur atom acts as a linker, facilitating the formation of stable complexes with various proteins and enzymes.

In recent years, 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of research has been its activity as a modulator of ion channels and receptors. Studies have shown that this compound can interact with voltage-gated sodium channels (Na_v) and transient receptor potential (TRP) channels, making it a promising candidate for the development of novel analgesics and anti-inflammatory agents.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine on Na_v channels. The results demonstrated that the compound effectively inhibited Na_v currents in a dose-dependent manner, suggesting its potential use in treating chronic pain conditions. Additionally, the study highlighted the compound's selectivity for specific Na_v subtypes, which could minimize off-target effects and improve therapeutic outcomes.

Beyond its role in pain management, 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine has also shown promise in the treatment of neurological disorders. Research conducted at the University of California, San Francisco, explored the compound's effects on TRP channels, which are involved in sensory perception and nociception. The findings indicated that 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine could modulate TRP channel activity, potentially offering new avenues for treating conditions such as neuropathic pain and migraine.

The pharmacokinetic properties of 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine have also been extensively studied. A preclinical study published in the European Journal of Pharmaceutical Sciences in 2020 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The results showed that 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine exhibited favorable pharmacokinetic profiles, with good oral bioavailability and low toxicity. These characteristics make it an attractive candidate for further clinical development.

In addition to its therapeutic potential, 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine has been explored for its use as a tool compound in biochemical research. Its ability to selectively modulate specific ion channels and receptors makes it valuable for studying the mechanisms underlying various physiological processes. For instance, researchers at Harvard University utilized 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine to investigate the role of TRP channels in cellular calcium signaling pathways.

The synthesis of 3-[(1-methyl-1H-imidazol-2-yl)sulfanyl]piperidine has been optimized to improve yield and purity. A recent synthetic route published in Organic Letters described a high-yielding method involving the reaction of 3-bromopiperidine with 2-(methylthio)imidazole under mild conditions. This approach not only simplifies the synthesis but also enhances the scalability for large-scale production.

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piperdine (CAS No. 1251239-nide) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a promising lead compound for developing novel therapeutics targeting pain management, neurological disorders, and other medical conditions. Ongoing research continues to uncover new applications and optimize its properties for clinical use.)